Cas no 1314995-05-5 (2-(2-Nitroethenyl)benzene-1,3,5-triol)

• Product Name: 2-(2-Nitroethenyl)benzene-1,3,5-triol
• CAS No: 1314995-05-5
• MF: C₈H₇NO₅
• MW: 197.144882440567
• CID: 5793114
• PubChem ID: 55250620
• Update Time: 2025-10-21

2-(2-Nitroethenyl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(2-nitroethenyl)benzene-1,3,5-triol
• 1314995-05-5
• AKOS006277804
• EN300-1858192
• 2-(2-Nitroethenyl)benzene-1,3,5-triol

• Inchi： 1S/C8H7NO5/c10-5-3-7(11)6(8(12)4-5)1-2-9(13)14/h1-4,10-12H/b2-1+
• InChI Key： JLRHTJBCKVDOTK-OWOJBTEDSA-N
• SMILES： OC1C=C(C=C(C=1/C=C/[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 197.03242232g/mol
• Monoisotopic Mass: 197.03242232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 107Ų

Additional information on 2-(2-Nitroethenyl)benzene-1,3,5-triol

2-(2-Nitroethenyl)benzene-1,3,5-triol: A Comprehensive Overview

The compound 2-(2-Nitroethenyl)benzene-1,3,5-triol (CAS No. 1314995-05-5) is a highly specialized organic compound with a unique structure that combines a nitroethenyl group and a triol functional group on a benzene ring. This compound has garnered significant attention in the scientific community due to its potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. The molecule's structure is characterized by the presence of three hydroxyl groups (-OH) at positions 1, 3, and 5 of the benzene ring, along with a nitroethenyl group (-CH₂NO₂) at position 2. This combination of functional groups imparts unique chemical properties that make it a valuable compound for research and development.

Recent studies have highlighted the importance of 2-(2-Nitroethenyl)benzene-1,3,5-triol in the synthesis of advanced materials. For instance, researchers have explored its role as an intermediate in the production of high-performance polymers and composites. The nitroethenyl group is known to enhance the mechanical properties of polymers by introducing cross-linking capabilities during polymerization. Additionally, the hydroxyl groups on the benzene ring can act as reactive sites for further functionalization, enabling the creation of tailor-made materials with specific properties such as increased thermal stability or improved electrical conductivity.

In the pharmaceutical industry, 2-(2-Nitroethenyl)benzene-1,3,5-triol has been investigated for its potential as an active ingredient in drug formulations. The compound's ability to form hydrogen bonds due to its hydroxyl groups makes it an excellent candidate for drug delivery systems. Recent research has focused on its use as a carrier for poorly water-soluble drugs, where the hydroxyl groups can enhance solubility and bioavailability. Furthermore, the nitro group is known to exhibit anti-inflammatory and antioxidant properties, which could be beneficial in treating various diseases.

The synthesis of 2-(2-Nitroethenyl)benzene-1,3,5-triol involves a multi-step process that typically begins with the nitration of a suitable precursor followed by hydroxylation reactions. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For example, the use of transition metal catalysts has significantly reduced reaction times and minimized waste generation. These improvements have made the compound more accessible for large-scale production and industrial applications.

Another area where 2-(2-Nitroethenyl)benzene-1,3,5-triol has shown promise is in environmental chemistry. The compound's ability to adsorb heavy metals from aqueous solutions has been explored as a potential solution for water purification. The hydroxyl groups on the benzene ring can form strong coordination bonds with metal ions such as lead (Pb²⁺) and mercury (Hg²⁺), making it an effective adsorbent material. This property could be particularly useful in regions affected by industrial pollution.

In conclusion, 2-(2-Nitroethenyl)benzene-1,3,5-triol (CAS No. 1314995-05-5) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industries alike. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic research and industrial applications is expected to grow further.